Cas no 775283-80-2 (1-(piperidin-1-ylcarbonyl)piperidin-4-amine)

• Product Name: 1-(piperidin-1-ylcarbonyl)piperidin-4-amine
• CAS No: 775283-80-2
• MF: C₁₁H₂₂ClN₃O
• MW: 247.76488161087
• CID: 1075104
• PubChem ID: 53256234
• Update Time: 2025-10-28

1-(piperidin-1-ylcarbonyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• (4-Aminopiperidin-1-yl)(piperidin-1-yl)methanone hydrochloride
• 1-(Piperidin-1-ylcarbonyl)piperidin-4-amine hydrochloride
• MFCD18071273
• 775283-80-2
• AKOS022185549
• KS-6299
• 1-(1-Piperidinylcarbonyl)-4-piperidinaminehydrochloride
• 1-(1-Piperidinylcarbonyl)-4-piperidinamine hydrochloride
• 651056-87-0
• 1-(piperidine-1-carbonyl)piperidin-4-amine hydrochloride
• (4-aminopiperidin-1-yl)-piperidin-1-ylmethanone;hydrochloride
• 1-(1-Piperidinylcarbonyl)-4-piperidinamine HCl
• ALBB-014869
• 1-(piperidin-1-ylcarbonyl)piperidin-4-amine

• MDL： MFCD18064608
• Inchi： 1S/C11H21N3O.ClH/c12-10-4-8-14(9-5-10)11(15)13-6-2-1-3-7-13;/h10H,1-9,12H2;1H
• InChI Key： LKJDOYGBLHQIEB-UHFFFAOYSA-N
• SMILES： Cl.O=C(N1CCCCC1)N1CCC(CC1)N

Computed Properties

• Exact Mass: 247.1451400g/mol
• Monoisotopic Mass: 247.1451400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.6Ų

1-(piperidin-1-ylcarbonyl)piperidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(piperidin-1-ylcarbonyl)piperidin-4-amine

Introduction to 1-(Piperidin-1-ylcarbonyl)piperidin-4-amine (CAS No. 775283-80-2)

1-(Piperidin-1-ylcarbonyl)piperidin-4-amine, with the CAS number 775283-80-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique piperidine-based structure, which imparts it with a range of biological activities and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this compound.

The molecular formula of 1-(Piperidin-1-ylcarbonyl)piperidin-4-amine is C₁₂H₂₁N₃O, and its molecular weight is approximately 215.31 g/mol. The compound features a central piperidine ring linked to another piperidine ring through a carbonyl group, with an amine group attached to the fourth position of the latter ring. This structural arrangement endows the molecule with both hydrophobic and hydrophilic properties, making it suitable for various biological interactions.

The synthesis of 1-(Piperidin-1-ylcarbonyl)piperidin-4-amine typically involves several steps, including the formation of the piperidine rings and the subsequent attachment of functional groups. One common approach is to start with 4-amino-piperidine and react it with piperidine carbonyl chloride or a similar reagent under controlled conditions. This reaction can be optimized using various catalysts and solvents to achieve high yields and purity. Recent advancements in green chemistry have also led to more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalytic systems that minimize waste production.

In terms of biological activity, 1-(Piperidin-1-ylcarbonyl)piperidin-4-amine has shown promising results in several areas of research. One of its key applications is in the modulation of neurotransmitter systems, particularly those involving serotonin and dopamine. Studies have demonstrated that this compound can act as a selective serotonin reuptake inhibitor (SSRI) and a dopamine receptor agonist, making it a potential candidate for the treatment of mood disorders such as depression and anxiety. Additionally, it has been investigated for its potential anti-inflammatory properties, which could be beneficial in managing conditions like arthritis and other inflammatory diseases.

Recent research has also explored the use of 1-(Piperidin-1-ylcarbonyl)piperidin-4-amine in neurodegenerative diseases. For instance, studies have shown that this compound can protect neurons from oxidative stress and promote neurogenesis, which could have implications for conditions such as Alzheimer's disease and Parkinson's disease. These findings are supported by both in vitro experiments using cell cultures and in vivo studies in animal models.

The pharmacokinetic properties of 1-(Piperidin-1-ylcarbonyl)piperidin-4-amine have also been extensively studied. It has been found to exhibit good oral bioavailability and a favorable half-life, which are important considerations for drug development. However, like many compounds in early stages of research, further studies are needed to fully understand its metabolism, distribution, and potential side effects in humans.

In conclusion, 1-(Piperidin-1-ylcarbonyl)piperidin-4-amine (CAS No. 775283-80-2) is a versatile compound with a range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing various medical conditions.